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Introduction

6(E)-Octadecenoyl chloride (CAS No. 150989-03-0) is a long-chain fatty acyl chloride, a class
of reactive chemical intermediates used in organic synthesis, particularly in the development of
novel lipids and bioconjugates for research and drug development.[1] Its molecular formula is
C1sH33CIO, and it has a molecular weight of 300.91 g/mol .[1] Like other acyl chlorides, it is a
highly reactive and hazardous substance requiring stringent safety protocols for handling and
storage. This guide provides an in-depth overview of its safety, handling, and emergency
procedures, tailored for laboratory professionals.

Hazard Identification and Classification

While a specific, comprehensive Safety Data Sheet (SDS) for 6(E)-Octadecenoyl chloride
was not found in the public domain, its hazards can be reliably inferred from the well-
documented properties of analogous acyl chlorides. The primary dangers stem from its high
reactivity, particularly with nucleophiles like water, and its corrosive nature.

The following table summarizes the anticipated GHS classifications.

Table 1: Inferred GHS Hazard Classification
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Hazard Class

GHS Category

Hazard Statement

Example
Precautionary
Statements

Skin Corrosion /

Irritation

1B

H314: Causes severe
skin burns and eye
damage.[2][3][4]

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.[2][3]
P303+P361+P353: IF
ON SKIN (or hair):
Take off immediately
all contaminated
clothing. Rinse skin

with water.[2]

Serious Eye Damage

H318: Causes serious

eye damage.[2][5]

P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing.[2][3]

Substance which, in
contact with water,

emits flammable

EUHO014: Reacts

violently with water.[2]

P223: Do not allow
contact with water.
P231+P232: Handle

and store contents

gases under inert gas.
Protect from moisture.

Acute Toxicity, 3 (Anticipated) H331: Toxic ifinhaled.  P261: Avoid breathing

Inhalation [6] mist or vapors.[6]

P304+P340+P310: IF
INHALED: Remove
person to fresh air and
keep comfortable for

breathing.
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Immediately call a
POISON
CENTER/doctor.[7]

H290: May be P234: Keep only in

Corrosive to Metals 1 (Possible) ) o )
corrosive to metals.[7]  original container.

Key Hazards:

» Corrosivity: The compound is expected to be extremely destructive to tissues of the mucous
membranes, upper respiratory tract, eyes, and skin.[8] Contact causes severe burns.[2][4]

o Water Reactivity: It reacts violently with water and moisture to produce hydrogen chloride
(HCI) gas, which is corrosive and toxic.[2][6] This reaction is exothermic and can cause
pressure buildup in containers.

 Inhalation Toxicity: Vapors and aerosols are likely toxic if inhaled and can cause severe
respiratory irritation.[6] Many acyl chlorides are lachrymators (cause tearing).[6]

Physicochemical and Toxicological Data

The available data for 6(E)-Octadecenoyl chloride is limited. The table below includes its
known properties and notes where data for analogous compounds is used for estimation.

Table 2: Physicochemical Properties
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Property Value Source | Note
CAS Number 150989-03-0 [1]
Molecular Formula CisH33CIlO [1]
Molecular Weight 300.91 g/mol [1]
Physical State Liquid [1]
Purity >99% [1]
Recommended Storage Freezer [1]

Boiling Point

~134 - 137 °C at 15 hPa

Based on an analogue
(Decanoyl chloride)[9]

Density

~0.9 g/mL

Estimated based on similar

long-chain acyl chlorides.

Toxicological Data

Not thoroughly investigated.[3]
No components are listed as
carcinogenic by IARC, ACGIH,
or NTPR.[3]

Data from (92)-9-Octadecenoyl

chloride.

Experimental Protocols: Safe Handling and
Exposure Control

Adherence to a strict hierarchy of controls is mandatory when working with this substance.
Engineering controls are the primary line of defense, supplemented by administrative controls
and personal protective equipment.
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Elimination (Most Effective) Personal Protective Equipment (PPE)
Not Possible: Reagent is required. Gloves, goggles, face shield, lab coat.

Substitution
Consider less reactive derivatives if feasible.

(Least Effective)

Engineering Controls

Chemical fume hood, ventilation, safety shower.

Administrative Controls
SOPs, training, restricted access.

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical risk.

Engineering Controls

¢ Chemical Fume Hood: All manipulations of 6(E)-Octadecenoyl chloride must be performed
inside a certified chemical fume hood to control vapor and aerosol exposure.[8][10]

+ Ventilation: The laboratory must be well-ventilated.[3][11] A closed system should be used
whenever possible.[7][11]

 Emergency Equipment: A safety shower and eyewash station must be readily accessible and
tested regularly.[7][10]

Personal Protective Equipment (PPE)
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The correct selection and use of PPE are critical to prevent contact.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type

Specification

Rationale | Reference

Chemical safety goggles and a

Protects against splashes and

corrosive vapors. Standard EN

Eye / Face )
full-face shield. 166 (EU) or NIOSH (US)
approved.[3][4][10][12]
Impervious chemical-resistant
gloves (e.g., butyl rubber, )
_ Prevents skin contact and
Hand Viton®). Inspect gloves before
severe burns.[3][7][11]
use and use proper removal
technique.
Flame-retardant, antistatic
) protective lab coat. Long- Provides a barrier against
Body / Skin

sleeved clothing and closed-

toe shoes are mandatory.

accidental splashes.[2][4][11]

Respiratory

Not required if work is
performed correctly within a
fume hood. For emergencies
or potential exposure above
limits, use a NIOSH-approved
respirator with appropriate
cartridges (e.g., organic
vapor/acid gas) or a self-
contained breathing apparatus
(SCBA).[3][8][11]

Protects against inhalation of

toxic and corrosive vapors.[6]

Standard Operating Protocol for Handling

This protocol outlines the essential steps for safely using 6(E)-Octadecenoyl chloride in a

research setting.
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1. Preparation
- Review SDS & SOP
- Verify fume hood certification
- Assemble all materials

i

2. Don PPE
- Lab Coat
- Goggles & Face Shield
- Appropriate Gloves

3. Conduct Work in Fume Hood
- Keep sash at lowest possible height
- Handle away from face

4. Dispense Chemical
- Use dry, inert gas (N2/Ar)
- Use clean, dry glassware
- Keep container tightly closed

5. Decontamination & Cleanup
- Quench excess reagent carefully
- Rinse glassware with an appropriate solvent
- Wipe down work area

6. Waste Disposal
- Segregate halogenated waste
- Label container correctly

7. Doff PPE
- Remove gloves using proper technique
- Remove face shield/goggles & coat

'

8. Final Wash
- Wash hands and forearms thoroughly
with soap and water

Click to download full resolution via product page

Caption: Standard workflow for handling 6(E)-Octadecenoyl chloride safely.
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» Preparation: Before starting, thoroughly review this guide and any available SDS. Ensure the
chemical fume hood is operational. Assemble all necessary glassware (oven-dried to remove
moisture), reagents, and waste containers.

o Personal Protective Equipment: Don all required PPE as specified in Table 3.

e Handling:

o

Perform all transfers and reactions within the fume hood.[10]

[¢]

Keep the container tightly closed when not in use and blanket with an inert gas like
nitrogen or argon if possible.[2][10]

[¢]

Avoid contact with water, alcohols, bases, and oxidizing agents.

[¢]

Ground and bond containers when transferring large quantities to prevent static discharge.

[2]
e Cleanup and Decontamination:
o Wipe down the work surface in the fume hood with an appropriate solvent.

o Carefully quench any residual reagent before cleaning glassware. A common method is
slow addition to a stirred, cooled solution of isopropanol, followed by a basic solution (e.g.,
sodium bicarbonate) to neutralize the resulting HCI.

» Waste Disposal:

o Dispose of contaminated materials and unused product as hazardous waste.[3]

o Use a licensed professional waste disposal service.[3] Do not pour down the drain.[2][3]
Storage Requirements
Proper storage is crucial to maintain chemical stability and prevent hazardous situations.

o Temperature: Store in a freezer as recommended.[1]
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e Atmosphere: Keep the container tightly closed under a dry, inert atmosphere (e.g., nitrogen).
[2][10] The substance is moisture-sensitive.

e Location: Store in a dry, cool, and well-ventilated area designated for corrosive materials.[2]
[4][10][13]

» Incompatibilities: Keep away from heat, ignition sources, water, strong bases, alcohols, and
oxidizing agents.[2]

o Container: Store in the original, corrosion-resistant container.

Emergency Procedures

Immediate and correct response to an emergency is critical.
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Spill Detected

Alert others
Evacuate immediate area

Assess Hazard
(Size, Location)

Minor Spill Major Spill
(Handled by trained lab personnel) (Contact Emergency Response)

Y

Don appropriate PPE
(incl. respirator if needed)

Contain & Absorb Spill
Use dry, inert material
(e.g., sand, Chemizorb®)

Collect Waste
Place in sealed, labeled container

Decontaminate Area

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill.
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First Aid Measures

Table 4: First Aid Measures

Exposure Route

Action

Skin Contact

Immediately take off all contaminated clothing
and shoes.[2][7][13] Rinse the affected skin area
with copious amounts of water for at least 15
minutes.[13] Seek immediate medical attention.
[B1[71113]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, holding eyelids open.[3][13]
Remove contact lenses if present and easy to
do.[2][3] Continue rinsing. Call an
ophthalmologist or seek immediate medical
attention.[3][6]

Move the victim to fresh air immediately.[3][11]

[13] If breathing has stopped, provide artificial

Inhalation
respiration (avoiding mouth-to-mouth).[3][13]
Seek immediate medical attention.[6][7][13]
Do NOT induce vomiting.[7][13] If the person is
conscious, rinse their mouth with water.[3][11]
Ingestion Never give anything by mouth to an

unconscious person.[3][13] Seek immediate
medical attention.[3][7][13]

Accidental Release Measures

o Evacuate: Evacuate non-essential personnel from the spill area.[2][3]

» Ventilate: Ensure the area is well-ventilated, but do not direct fans at the spill.

» Control: Remove all sources of ignition.[2][11]

o Protect: Wear the appropriate PPE, including respiratory protection if necessary.[3][11]
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Contain: Cover the spill with a dry, inert, liquid-absorbent material such as dry sand, earth, or
a commercial sorbent like Chemizorb®.[2][11] DO NOT USE WATER.

Collect: Carefully scoop the absorbed material into a suitable, labeled, and sealable
container for hazardous waste disposal.[3][11]

Clean: Clean the affected area once the material is removed.

Firefighting Measures

Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-
resistant foam.[3][11]

Unsuitable Extinguishing Media:DO NOT USE WATER.[6] The substance reacts violently
with water, which will worsen the situation.[2]

Specific Hazards: Combustion produces toxic and corrosive fumes, including carbon oxides
(CO, CO2) and hydrogen chloride gas.[6][11] Vapors may form explosive mixtures with air
upon intense heating.

Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[2][3][13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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